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Compound Name: _ S
acid N-succinimidyl ester

Cat. No.: B187398

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Umbelliferone-3-carboxylic acid N-
succinimidyl ester, a blue-fluorescent labeling reagent. This document covers its chemical
structure, photophysical properties, and detailed protocols for its application in labeling
biomolecules. It is designed to be a comprehensive resource for researchers in biochemistry,
molecular biology, and drug discovery.

Core Concepts: Structure and Properties

Umbelliferone-3-carboxylic acid N-succinimidyl ester, also known as 7-Hydroxycoumarin-3-
carboxylic acid N-succinimidyl ester, is a derivative of the natural product umbelliferone (7-
hydroxycoumarin).[1] The key structural features are the coumarin core, which is responsible
for its fluorescent properties, and the N-succinimidyl (NHS) ester group, which provides
reactivity towards primary amines.[2][3][4] This amine-reactive functionality allows for the
covalent attachment of the fluorescent coumarin moiety to proteins, peptides, and other
biomolecules containing lysine residues or a free N-terminus.

The reaction of the NHS ester with a primary amine proceeds via nucleophilic acyl substitution,
forming a stable amide bond and releasing N-hydroxysuccinimide as a byproduct. This labeling
reaction is most efficient at a slightly alkaline pH (typically 8.0-8.5), where the primary amines
are deprotonated and thus more nucleophilic.[1]
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Physicochemical and Photophysical Data

The key quantitative properties of Umbelliferone-3-carboxylic acid N-succinimidyl ester and its

parent acid are summarized in the table below.

Property Value Reference
Chemical Formula C14HoNO~ [2]
Molecular Weight 303.22 g/mol [2]
Excitation Wavelength (Aex) 386 nm (in 0.1 M Tris, pH 9.0)

Emission Wavelength (Aem) 448 nm (in 0.1 M Tris, pH 9.0)

~37,000 M~icm~1 (for a related

Molar Extinction Coefficient (g) ] o
N-hexyl amide derivative)

[5]

] ~0.84 (for a related N-hexyl
Quantum Yield (®) ) o
amide derivative)

[5]

CAS Number 134471-24-2

[2]

Note: Molar extinction coefficient and quantum yield are for a closely related 6-fluoro-7-

hydroxycoumarin-3-carboxamide derivative, as specific data for the NHS ester was not

available. These values provide a reasonable estimate of the brightness of the fluorophore.

Synthesis of Umbelliferone-3-carboxylic acid N-

succinimidyl ester

The synthesis of Umbelliferone-3-carboxylic acid N-succinimidyl ester is a two-step process

starting from 7-hydroxycoumarin (umbelliferone).
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Esterification with

7-Hydroxycoumarin | __Carboxylation . - ) . N-Hydroxysuccinimide [ Umbelliferone-3-carboxylic acid
(Umbelliferone) Stz et est N-succinimidyl ester

Preparation

Prepare Protein Solution Prepare Dye Stock Solution
(amine-free buffer, pH 8.0-8.5) (anhydrous DMSO or DMF)

4 )

Labelin%ReaCtion

G\dd Dye to Protein SolutiorD<—

Gncubate (1-2 hours, room temp, darkD
. J

Pur1f1 cation

Purify Labeled Protein
(gel filtration, dialysis)

Analysis

@etermine Degree of Labeling (DOLD

4 Reaction Components

Enzyme

*(Fluorescent Product Measure Fluorescence
_|_Enzymatic Cleavage, (High Fluorescence) Increase Over Time
Fluorogenic Substrate

(Low Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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